Cas no 2345-17-7 (Irisolidone)
Irisolidone structure
Product Name:Irisolidone
CAS No:2345-17-7
MF:C17H14O6
MW:314.289465427399
CID:270450
PubChem ID:5281781
Update Time:2025-04-19
Irisolidone Chemical and Physical Properties
Names and Identifiers
-
- 4H-1-Benzopyran-4-one,5,7-dihydroxy-6-methoxy-3-(4-methoxyphenyl)-
- 5,7-dihydroxy-6-methoxy-3-(4-methoxyphenyl)chromen-4-one
- irisoidone
- Irisolidone
- 5,7-Dihydroxy-6-methoxy-3-(4-methoxyphenyl)-4H-1-benzopyran-4-one
- 4'-Methoxytectorigenin
- 4'-O-Methyltectorigenin
- 081ORX70ZR
- 5,7-Dihydroxy-6,4'-dimethoxyisoflavone
- 4'-O-Methoxytectorigenin
- Isoflavone, 5,7-dihydroxy-4',6-dimethoxy-
- LMPK12050384
- C10471
- 5,7-dihydroxy-6-methoxy-3-(4-methoxyphenyl)-4H-chromen-4-one
- 5,7-Dihydroxy-6-methoxy-3-(4-methoxyphenyl)-4H-1-benzopyran-4
- 2345-17-7
- AC-34234
- DTXSID30946104
- BCP33583
- CHEBI:5972
- CS-0022613
- CHEMBL265945
- FT-0776503
- E88606
- MS-24603
- 4'-O-Methyltectorigeni
- Q27106953
- HY-N2412
- SCHEMBL1974327
- UNII-081ORX70ZR
- AKOS037515268
- 4H-1-Benzopyran-4-one, 5,7-dihydroxy-6-methoxy-3-(4-methoxyphenyl)-
- DTXCID501374396
- DA-64504
-
- Inchi: 1S/C17H14O6/c1-21-10-5-3-9(4-6-10)11-8-23-13-7-12(18)17(22-2)16(20)14(13)15(11)19/h3-8,18,20H,1-2H3
- InChI Key: VOOFPOMXNLNEOF-UHFFFAOYSA-N
- SMILES: O1C=C(C2C=CC(=CC=2)OC)C(C2C(=C(C(=CC1=2)O)OC)O)=O
Computed Properties
- Exact Mass: 314.07902
- Monoisotopic Mass: 314.07903816 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 23
- Rotatable Bond Count: 3
- Complexity: 468
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 85.2
- Molecular Weight: 314.29
- XLogP3: 3
Experimental Properties
- Color/Form: Powder
- Density: 1.402±0.06 g/cm3 (20 ºC 760 Torr),
- Melting Point: 192 ºC (methanol )
- Solubility: Almost insoluble (0.05 g/l) (25 º C),
- PSA: 85.22
Irisolidone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chengdu Biopurify Phytochemicals Ltd | BP3669-10mg |
Irisolidone |
2345-17-7 | 98% | 10mg |
$130 | 2023-09-20 | |
| Chengdu Biopurify Phytochemicals Ltd | BP3669-20mg |
Irisolidone |
2345-17-7 | 98% | 20mg |
$230 | 2023-09-20 | |
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | TN1035-1 mg |
Irisolidone |
2345-17-7 | 99.41% | 1mg |
¥1329.00 | 2022-04-26 | |
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | TN1035-5 mg |
Irisolidone |
2345-17-7 | 99.41% | 5mg |
¥2991.00 | 2022-04-26 | |
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | TN1035-10 mg |
Irisolidone |
2345-17-7 | 99.41% | 10mg |
¥4487.00 | 2022-04-26 | |
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | TN1035-25 mg |
Irisolidone |
2345-17-7 | 99.41% | 25mg |
¥7987.00 | 2022-04-26 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | I97520-20mg |
4H-1-Benzopyran-4-one,5,7-dihydroxy-6-methoxy-3-(4-methoxyphenyl)- |
2345-17-7 | 20mg |
¥2502.0 | 2021-09-09 | ||
| MedChemExpress | HY-N2412-1mg |
Irisolidone |
2345-17-7 | 99.66% | 1mg |
¥1300 | 2024-04-19 | |
| MedChemExpress | HY-N2412-5mg |
Irisolidone |
2345-17-7 | 99.66% | 5mg |
¥2950 | 2024-04-19 | |
| MedChemExpress | HY-N2412-10mg |
Irisolidone |
2345-17-7 | 99.66% | 10mg |
¥4480 | 2024-04-19 |
Irisolidone Related Literature
-
Nawaf Al-Maharik Nat. Prod. Rep. 2019 36 1156
-
Nigel C. Veitch Nat. Prod. Rep. 2007 24 417
-
Azra Gholami,Nathan De Geyter,Jacob Pollier,Sofie Goormachtig,Alain Goossens Nat. Prod. Rep. 2014 31 356
-
Nigel C. Veitch Nat. Prod. Rep. 2009 26 776
-
Jo?l Reynaud,David Guilet,Raphael Terreux,Monique Lussignol,Nadia Walchshofer Nat. Prod. Rep. 2005 22 504
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